Cas no 1897387-56-2 (tert-butyl 2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylate)

• Product Name: tert-butyl 2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylate
• CAS No: 1897387-56-2
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 6066243
• PubChem ID: 121251111
• Update Time: 2025-05-25

tert-butyl 2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL17647218
• GGRFTPARZKFKJF-UHFFFAOYSA-N
• EN300-764157
• AKOS038555777
• N1C(CCCC2=C1C=CC=C2)C(=O)OC(C)(C)C
• tert-butyl 2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylate
• 1897387-56-2

• Inchi： 1S/C15H21NO2/c1-15(2,3)18-14(17)13-10-6-8-11-7-4-5-9-12(11)16-13/h4-5,7,9,13,16H,6,8,10H2,1-3H3
• InChI Key： GGRFTPARZKFKJF-UHFFFAOYSA-N
• SMILES： O(C(C1CCCC2C=CC=CC=2N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 247.157228913g/mol
• Monoisotopic Mass: 247.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl 2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylate

Comprehensive Overview of tert-butyl 2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylate (CAS No. 1897387-56-2)

The compound tert-butyl 2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylate (CAS No. 1897387-56-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. With its unique benzazepine core structure, this compound serves as a critical intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and cardiovascular disorders. Researchers are increasingly exploring its potential due to its versatile reactivity and compatibility with modern synthetic methodologies.

In recent years, the demand for benzazepine derivatives has surged, driven by their applications in drug discovery and development. The tert-butyl ester group in this compound enhances its stability, making it a preferred choice for multi-step synthetic routes. As the pharmaceutical industry shifts toward personalized medicine, intermediates like tert-butyl 2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylate are becoming indispensable for designing novel therapeutics with improved efficacy and safety profiles.

One of the most searched questions in scientific forums is: "What are the synthetic applications of benzazepine derivatives?" This compound addresses this query by offering a robust platform for functionalization, enabling the creation of diverse analogs. Its carboxylate moiety allows for further modifications, such as amidation or reduction, which are pivotal in optimizing drug candidates. Additionally, its tetrahydro-1H-1-benzazepine scaffold is a key feature in molecules studied for their potential to modulate G-protein-coupled receptors (GPCRs), a hot topic in current pharmacological research.

From an analytical perspective, the characterization of CAS No. 1897387-56-2 involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and confirm the structural integrity of the compound, which is crucial for reproducible research outcomes. The growing interest in small molecule libraries for high-throughput screening further underscores the relevance of this compound in accelerating drug discovery pipelines.

Another trending topic is the green chemistry approach to synthetic intermediates. Researchers are evaluating eco-friendly protocols for producing tert-butyl 2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylate, such as catalytic hydrogenation or solvent-free reactions. This aligns with global sustainability goals and reduces the environmental footprint of pharmaceutical manufacturing. Such innovations are frequently discussed in academic and industrial circles, making this compound a focal point for sustainable chemistry initiatives.

In summary, tert-butyl 2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylate (CAS No. 1897387-56-2) represents a valuable tool for medicinal chemists and researchers. Its structural versatility, combined with its applicability in cutting-edge therapeutic areas, positions it as a compound of enduring significance. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in the next generation of drug development.